Frovatriptan

• CAS No.: 158747-02-5
• Product Name: Frovatriptan
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol
• IUPAC Name: (6R)-6-(methylamino)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide
• Standard InChI: InChI=1S/C14H17N3O/c1-16-9-3-5-13-11(7-9)10-6-8(14(15)18)2-4-12(10)17-13/h2,4,6,9,16-17H,3,5,7H2,1H3,(H2,15,18)/t9-/m1/s1
• Standard InChIKey: XPSQPHWEGNHMSK-SECBINFHSA-N
• SMILES: CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N
• Canonical SMILES: CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N
• Purity: > 95%
• Synonyms: (+)-(R)-5,6,7,8-tetrahydro-6-(methylamino)carbazole-3-carboxamide succinate (1:1), monohydrate; 3-methylamino-6-carboxamido-1,2,3,4-tetrahydrocarbazole; Allegro; Frova; frovatriptan; frovatriptan succinate; Frovelan; SB 209509; VML-251; VML251
• Reference: Markus F, Mikko K: Frovatriptan review. Expert Opin Pharmacother. 2007 Dec;8(17):3029-33. [PMID:18001261]; Easthope SE, Goa KL: Frovatriptan. CNS Drugs. 2001;15(12):969-76; discussion 977-8. [PMID:11735616]; Balbisi EA: Frovatriptan: a review of pharmacology, pharmacokinetics and clinical potential in the treatment of menstrual migraine. Ther Clin Risk Manag. 2006 Sep;2(3):303-8. [PMID:18360605]; Balbisi EA: Frovatriptan succinate, a 5-HT1B/1D receptor agonist for migraine. Int J Clin Pract. 2004 Jul;58(7):695-705. [PMID:15311727]; Elkind AH, Wade A, Ishkanian G: Pharmacokinetics of frovatriptan in adolescent migraineurs. J Clin Pharmacol. 2004 Oct;44(10):1158-65. [PMID:15342617]; Jhee SS, Shiovitz T, Crawford AW, Cutler NR: Pharmacokinetics and pharmacodynamics of the triptan antimigraine agents: a comparative review. Clin Pharmacokinet. 2001;40(3):189-205. [PMID:11327198]
• PubChem Compound: 77992
• Last Modified: Aug 15 2023